Cas no 2137855-57-1 (Spiro[4.5]decane-1-sulfonamide, N-methyl-)

• Product Name: Spiro[4.5]decane-1-sulfonamide, N-methyl-
• CAS No: 2137855-57-1
• MF: C₁₁H₂₁NO₂S
• MW: 231.354942083359
• CID: 5289164
• Update Time: 2025-06-08

Spiro[4.5]decane-1-sulfonamide, N-methyl- Chemical and Physical Properties

Names and Identifiers

• Spiro[4.5]decane-1-sulfonamide, N-methyl-

• Inchi： 1S/C11H21NO2S/c1-12-15(13,14)10-6-5-9-11(10)7-3-2-4-8-11/h10,12H,2-9H2,1H3
• InChI Key： VFDBKPJPTPWAQU-UHFFFAOYSA-N
• SMILES： C1(S(NC)(=O)=O)C2(CCCCC2)CCC1

Additional information on Spiro[4.5]decane-1-sulfonamide, N-methyl-

Spiro[4.5]decane-1-sulfonamide, N-methyl-

The compound Spiro[4.5]decane-1-sulfonamide, N-methyl- (CAS No: 2137855-57-1) is a unique organic compound with a spirocyclic structure and a sulfonamide functional group. This compound has garnered attention in recent years due to its potential applications in drug discovery and materials science. The spirocyclic framework, characterized by two rings sharing only one atom, provides a rigid and compact structure that can influence its physical and chemical properties. The N-methyl group attached to the sulfonamide further modulates the compound's reactivity and solubility.

Recent studies have explored the synthesis of Spiro[4.5]decane-1-sulfonamide, N-methyl- using various methodologies, including ring-closing metathesis and tandem cyclization reactions. These approaches have enabled researchers to construct the spirocyclic core efficiently while maintaining high yields and stereochemical control. The incorporation of the sulfonamide group has been shown to enhance the compound's bioavailability and stability in physiological conditions.

One of the most promising applications of Spiro[4.5]decane-1-sulfonamide, N-methyl- lies in its potential as a drug candidate for treating neurodegenerative diseases. Preclinical studies have demonstrated that this compound exhibits potent inhibitory activity against key enzymes involved in amyloid-beta production, making it a strong candidate for further development in Alzheimer's disease research.

In addition to its therapeutic potential, Spiro[4.5]decane-1-sulfonamide, N-methyl- has also been investigated for its role in materials science. Its rigid spirocyclic structure makes it an ideal candidate for use in self-healing polymers and advanced materials with tunable mechanical properties.

From a synthetic perspective, the construction of Spiro[4.5]decane-1-sulfonamide, N-methyl- involves a series of well-defined steps that highlight the importance of stereochemistry and regioselectivity in modern organic synthesis. Researchers have employed various catalysts and reaction conditions to optimize the synthesis process, ensuring scalability and cost-effectiveness.

The safety profile of Spiro[4.5]decane-1-sulfonamide, N-methyl- has also been thoroughly evaluated in preclinical models. Toxicological studies indicate that the compound exhibits low toxicity at therapeutic doses, making it a safe candidate for further clinical trials.

In conclusion, Spiro[4.5]decane-1-sulfonamide, N-methyl- (CAS No: 2137855-57-1) is a versatile compound with significant potential in both therapeutic and materials science applications. Its unique spirocyclic structure and functional groups make it an attractive target for further research and development.